molecular formula C7H7NO3 B8760272 3,6-dihydro-2H-[1,4]dioxino[2,3-c]pyrrole-5-carbaldehyde

3,6-dihydro-2H-[1,4]dioxino[2,3-c]pyrrole-5-carbaldehyde

Cat. No.: B8760272
M. Wt: 153.14 g/mol
InChI Key: NIMJHABEMFFTCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,6-dihydro-2H-[1,4]dioxino[2,3-c]pyrrole-5-carbaldehyde is a useful research compound. Its molecular formula is C7H7NO3 and its molecular weight is 153.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H7NO3

Molecular Weight

153.14 g/mol

IUPAC Name

3,6-dihydro-2H-[1,4]dioxino[2,3-c]pyrrole-5-carbaldehyde

InChI

InChI=1S/C7H7NO3/c9-4-5-7-6(3-8-5)10-1-2-11-7/h3-4,8H,1-2H2

InChI Key

NIMJHABEMFFTCQ-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(NC=C2O1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

POCl3 (1.67 g, 10.92 mmol) was added to a solution of DMF (0.84 g, 11.44 mmol) in methylene chloride (5.0 mL) at 0° C. and the reaction mixture allowed to come to room temperature. The reaction mixture was then slowly added to a solution of 3,4-ethylenedioxypyrrole (1.3 g, 10.40 mmol) in methylene chloride (5.0 mL) at 0° C. and allowed to come to room temperature. After stirring for 12 h, an excess of 3.0 M NaOH solution was added and stirred for 2 h in a hot water bath. The reaction mixture was extracted with methylene chloride (40 mL×3) and the combined organic layers were dried over MgSO4. Purification of the residue was accomplished by chromatography on silica gel using hexane/ethyl acetate (2:1) as eluent to afford the product as a white solid (1.5 g, 65%): mp 147° C.; 1H NMR (300 MHz, CDCl3) δ9.43 (s, 1H), 9.02 (br, 1H), 6.62 (d, J=3.8 Hz, 1H), 4.24 (m, 4H); Anal. Calcd for C7H7NO3: C, 54.90; H, 4.61; N, 9.15. Found: C, 55.03; H, 4.48; N, 9.14.
Name
Quantity
1.67 g
Type
reactant
Reaction Step One
Name
Quantity
0.84 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
1.3 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
65%

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